Cas no 149691-31-6 (Stachybotrolide)
Stachybotrolide structure
Product Name:Stachybotrolide
CAS No:149691-31-6
MF:C23H30O5
MW:386.481307506561
CID:3162494
PubChem ID:11383606
Update Time:2025-04-21
Stachybotrolide Chemical and Physical Properties
Names and Identifiers
-
- Stachybotrolide
- Stachybotrylactone
- [ "Stachybotrylactone" ]
- (2R,2'R,4a'S,6'R,8a'S)-4,6'-dihydroxy-2',5',5',8a'-tetramethyl-3',4',4a',5',6',7',8',8a'-octahydro-2'H,3H-spiro[benzo[2,1-b:3,4-c']difuran-2,1'-naphthalen]-6(8H)-one
- CHEMBL1170697
- (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[3,4-g][1]benzofuran]-6'-one
- AKOS040762372
- 149691-31-6
-
- Inchi: 1S/C23H30O5/c1-12-5-6-17-21(2,3)18(25)7-8-22(17,4)23(12)10-14-16(24)9-13-15(19(14)28-23)11-27-20(13)26/h9,12,17-18,24-25H,5-8,10-11H2,1-4H3/t12-,17+,18-,22+,23-/m1/s1
- InChI Key: HKNSYAPUOMHZDE-RCJATNNHSA-N
- SMILES: O1C2C3COC(C=3C=C(C=2C[C@@]21[C@H](C)CC[C@H]1C(C)(C)[C@@H](CC[C@@]12C)O)O)=O
Computed Properties
- Exact Mass: 386.20932405g/mol
- Monoisotopic Mass: 386.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.011 g/l) (25 º C),
Stachybotrolide Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Stachybotrolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S60310-5 mg |
Stachybotrolide |
149691-31-6 | 5mg |
¥5600.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5058-5 mg |
Stachybotrolide |
149691-31-6 | 98% | 5mg |
¥ 4,420 | 2023-07-10 | |
| TargetMol Chemicals | TN5058-1 mL * 10 mM (in DMSO) |
Stachybotrolide |
149691-31-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN5058-5mg |
Stachybotrolide |
149691-31-6 | 5mg |
¥ 4420 | 2024-07-19 | ||
| A2B Chem LLC | AE97238-5mg |
Stachybotrolide |
149691-31-6 | 97.5% | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5058-1 ml * 10 mm |
Stachybotrolide |
149691-31-6 | 1 ml * 10 mm |
¥ 4520 | 2024-07-19 |
Stachybotrolide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
149691-31-6 (Stachybotrolide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent